2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-N-(4-methylphenyl)acetamide
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Description
2-{[6-(3-methylbenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}-N-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O3S2 and its molecular weight is 516.63. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activity
- Benzothiazoles and thioureas, like the one , have shown the ability to inactivate reactive chemical species through their antioxidant activity. For instance, certain benzothiazole-isothiourea derivatives were synthesized and evaluated for their radical scavenging activity, demonstrating significant antioxidant properties (Cabrera-Pérez et al., 2016).
Antitumor and Anticancer Activity
- Various derivatives of benzothiazole, including those similar in structure to the compound , have been explored for their potential antitumor activities. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives displayed considerable anticancer activity against certain cancer cell lines (Yurttaş et al., 2015).
- Novel N-substituted benzyl/phenyl acetamides based on benzothiazole structures have shown significant radical scavenging activity, suggesting their potential as bioactive compounds in cancer treatment (Ahmad et al., 2012).
Antibacterial and Antifungal Activity
- Benzothiazole pyrimidine derivatives have demonstrated notable antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (Maddila et al., 2016).
Anti-HIV Activity
- Derivatives of pyrimido[1,2-c][1,3]benzothiazin, similar to the compound , have been investigated for their anti-HIV properties. Modifications to these compounds have resulted in enhanced anti-HIV activity (Mizuhara et al., 2012).
Metabolic Stability and Pharmacokinetics
- Research on benzothiazole derivatives has also focused on improving their metabolic stability, which is crucial for their efficacy as therapeutic agents. For instance, studies on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, involving benzothiazole rings, have provided insights into enhancing metabolic stability (Stec et al., 2011).
Properties
IUPAC Name |
N-(4-methylphenyl)-2-[6-[(3-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N4O3S2/c1-18-10-12-21(13-11-18)29-25(32)17-35-27-28-15-24-26(30-27)22-8-3-4-9-23(22)31(36(24,33)34)16-20-7-5-6-19(2)14-20/h3-15H,16-17H2,1-2H3,(H,29,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAKGKGVFDCSGRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC(=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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